Cas no 202344-40-9 (3-(1H-Pyrazol-1-ylmethyl)Pyridine)

• Product Name: 3-(1H-Pyrazol-1-ylmethyl)Pyridine
• CAS No: 202344-40-9
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 2919922
• Update Time: 2023-08-10

3-(1H-Pyrazol-1-ylmethyl)Pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(pyrazol-1-ylmethyl)pyridine
• 3-(1H-pyrazol-1-ylmethyl)Pyridine
• 1-(3-pyridylmethyl)pyrazole
• 3-(1H-Pyrazol-1-ylmethyl)Pyridine

• Inchi： 1S/C9H9N3/c1-3-9(7-10-4-1)8-12-6-2-5-11-12/h1-7H,8H2
• InChI Key： IITZRFHXVMZLAR-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 159.079647300 g/mol
• Monoisotopic Mass: 159.079647300 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 159.19
• XLogP3: 0.7
• Topological Polar Surface Area: 30.7